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Compound of Interest

Compound Name: Furtrethonium iodide

Cat. No.: B1218996

The following document provides essential safety and logistical information for the proper
disposal of Furtrethonium iodide, a cholinergic agonist. This guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
adherence to regulatory compliance.

Chemical and Physical Properties

A clear understanding of the substance's properties is crucial for safe handling and disposal.

Property Value Reference
CAS Number 541-64-0 [1][2][3]
Molecular Formula C8H14INO [1][2]
Molecular Weight 267.11 g/mol [1112]
Appearance Crystals [3]

Soluble in water and alcohol.
Solubility Practically insoluble in [3]

benzene.

Immediate Safety and Handling Precautions
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Before initiating any disposal procedure, ensure that all necessary personal protective
equipment (PPE) is worn and that the work area is properly equipped.

e Personal Protective Equipment (PPE): Wear safety glasses or goggles, a lab coat or apron,
and appropriate chemical-resistant gloves.[4]

» Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood.[5][6] Facilities should be equipped with an eyewash station and a safety shower.[4]

» Avoid Inhalation, Ingestion, and Contact: Do not breathe dust or vapors. Avoid contact with
skin and eyes.[6] Do not eat, drink, or smoke when handling this substance.[5]

Step-by-Step Disposal Procedure

The disposal of Furtrethonium iodide must comply with all local, regional, and national
regulations. The following is a general procedural guide.

Step 1: Waste Identification and Segregation

« |dentify Furtrethonium iodide waste. This includes the pure chemical, contaminated
materials (e.g., gloves, absorbent pads), and empty containers.

o Segregate the waste into a designated, properly labeled, and sealed container. Do not mix
with other incompatible waste streams.

Step 2: Spill Management In the event of a spill:

o Evacuate personnel from the immediate area.[4][5]

o Ensure adequate ventilation.

o Absorb the spill with an inert, dry material (e.g., vermiculite, sand, or earth).[4]

o Carefully sweep or vacuum up the absorbed material and place it into a suitable, sealed
container for disposal.[4]

o Clean the spill area with soap and water.[4]
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e Collect all contaminated cleaning materials for disposal as hazardous waste.
Step 3: Container Management

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected and treated as hazardous waste.

o Disposal of Rinsed Containers: Once thoroughly decontaminated, the containers may be
disposed of according to institutional guidelines, which may allow for recycling or disposal as
non-hazardous waste.

Step 4: Final Disposal

o Licensed Waste Disposal Service: Arrange for the collection and disposal of the contained
Furtrethonium iodide waste through a licensed chemical disposal agency.[4]

o Regulatory Compliance: Ensure that all disposal activities are in strict accordance with local,
regional, and national environmental regulations.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Furtrethonium
iodide.

Caption: Logical workflow for the safe disposal of Furtrethonium iodide.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety protocols and the relevant Safety Data Sheet (SDS) before handling or
disposing of any chemical. Adherence to all applicable federal, state, and local regulations is
mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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